Cas no 2228834-37-3 (4-(2-aminocyclopropyl)-2-chlorophenol)

• Product Name: 4-(2-aminocyclopropyl)-2-chlorophenol
• CAS No: 2228834-37-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6371078
• PubChem ID: 165849753
• Update Time: 2025-10-30

4-(2-aminocyclopropyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminocyclopropyl)-2-chlorophenol
• 2228834-37-3
• EN300-1984166

• Inchi： 1S/C9H10ClNO/c10-7-3-5(1-2-9(7)12)6-4-8(6)11/h1-3,6,8,12H,4,11H2
• InChI Key： XBYUTUXYYXIYBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1N)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(2-aminocyclopropyl)-2-chlorophenol

Chemical Profile of 4-(2-aminocyclopropyl)-2-chlorophenol (CAS No. 2228834-37-3)

4-(2-aminocyclopropyl)-2-chlorophenol, identified by the CAS number 2228834-37-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and agrochemical research. This compound features a unique structural motif combining an aromatic ring with a cyclopropyl side chain substituted with an amino group, making it a versatile scaffold for further chemical derivatization and biological evaluation.

The molecular structure of 4-(2-aminocyclopropyl)-2-chlorophenol consists of a chlorinated phenol core linked to a secondary amine-bearing cyclopropyl group. This configuration imparts distinct electronic and steric properties, which are exploited in various synthetic pathways and biological assays. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the interest in 4-(2-aminocyclopropyl)-2-chlorophenol has been driven by its potential applications in medicinal chemistry. Researchers have explored its derivatives as candidates for antimicrobial, anti-inflammatory, and anticancer agents. The cyclopropyl group, in particular, is known to increase metabolic stability and bioavailability, which are critical factors in drug design. Preliminary studies suggest that modifications at the amine and chloro substituents can fine-tune the pharmacological profile of this compound.

One of the most compelling aspects of 4-(2-aminocyclopropyl)-2-chlorophenol is its role as a building block for heterocyclic compounds. By incorporating this scaffold into larger molecular frameworks, scientists can develop novel therapeutic agents with enhanced target specificity and reduced side effects. For instance, recent research has demonstrated the synthesis of related compounds that exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. These findings highlight the compound's significance as a precursor in drug discovery initiatives.

The agrochemical sector has also shown interest in 4-(2-aminocyclopropyl)-2-chlorophenol, particularly for its potential use in developing advanced pesticides and herbicides. The structural features of this compound contribute to its efficacy against a broad spectrum of plant pathogens while maintaining environmental safety. Field trials have begun to evaluate its performance in controlled agricultural settings, with promising results indicating its feasibility as an alternative to conventional agrochemicals.

From a synthetic chemistry perspective, 4-(2-aminocyclopropyl)-2-chlorophenol offers intriguing opportunities for methodological innovation. Its reactivity allows for diverse functionalization strategies, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed transformations. These synthetic pathways are essential for producing structurally diverse libraries of compounds for high-throughput screening (HTS) applications. The compound's amenability to automated synthesis further underscores its utility in modern drug discovery pipelines.

The pharmacokinetic properties of derivatives derived from 4-(2-aminocyclopropyl)-2-chlorophenol are another area of active investigation. Computational modeling has been employed to predict how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies provide critical insights into optimizing drug-like properties early in the development process. Additionally, biodegradation studies suggest that certain analogs exhibit favorable environmental profiles when compared to legacy compounds.

Industrial-scale production of 4-(2-aminocyclopropyl)-2-chlorophenol remains a challenge due to its complex synthesis requirements. However, advancements in catalytic processes and green chemistry principles have made significant strides toward more sustainable manufacturing methods. Continuous flow reactors, for example, have been explored as an alternative to batch processing, offering improved yield and energy efficiency. Such innovations align with global efforts to reduce the environmental footprint of chemical production.

The regulatory landscape surrounding 4-(2-aminocyclopropyl)-2-chlorophenol is evolving alongside its applications. Regulatory agencies require comprehensive toxicological data before approving its use in pharmaceuticals or agrochemicals. Consequently, researchers are focusing on developing robust safety assessment protocols to address potential health risks associated with exposure to this compound or its derivatives. Collaborative efforts between academia and industry are crucial for ensuring that these assessments meet stringent regulatory standards.

Future directions for research on 4-(2-aminocyclopropyl)-2-chlorophenol include exploring its role in targeted therapy approaches such as immunotherapy or precision medicine. By integrating this scaffold into novel drug formulations designed for specific disease indications, clinicians may achieve better patient outcomes with fewer adverse effects. Furthermore, nanotechnology-based delivery systems could enhance the bioavailability and therapeutic efficacy of compounds derived from this molecule.

In conclusion,4-(2-aminocyclopropyl)-2-chlorophenol (CAS No. 2228834-37-3) represents a promising chemical entity with broad applications across multiple sectors including pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies while offering favorable pharmacokinetic profiles upon appropriate derivatization. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in addressing global challenges related to health care and sustainable agriculture.